Cas no 1895319-03-5 ([6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine)

• Product Name: [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine
• CAS No: 1895319-03-5
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 4709522
• Update Time: 2025-05-20

[6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (6-(1-Methylpiperidin-4-yl)pyridin-3-yl)methanamine
• [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine

• Inchi： 1S/C12H19N3/c1-15-6-4-11(5-7-15)12-3-2-10(8-13)9-14-12/h2-3,9,11H,4-8,13H2,1H3
• InChI Key： AGGOCLJXSQQBHI-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2C=CC(CN)=CN=2)CC1

Computed Properties

• Exact Mass: 205.157897619 g/mol
• Monoisotopic Mass: 205.157897619 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.2
• Molecular Weight: 205.30

Additional information on [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine

Introduction to [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine (CAS No. 1895319-03-5)

The compound [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine, identified by the CAS registry number 1895319-03-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a piperidine moiety and an amine group, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex heterocyclic systems, which are crucial for developing new pharmaceutical agents. The integration of this compound into drug design strategies has been supported by advancements in synthetic methodologies, enabling chemists to manipulate its structure for enhanced bioavailability and efficacy.

One of the key features of [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine is its ability to participate in various nucleophilic aromatic substitution reactions. This property has been leveraged in the development of novel antibiotics and antiviral agents. For instance, recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial enzymes, making them promising candidates for combating antibiotic resistance.

In addition to its pharmacological applications, [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials hold potential for applications in gas storage, catalysis, and sensing technologies.

The synthesis of [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in catalytic methods have streamlined this process, improving yield and purity. The use of microwave-assisted synthesis has also been reported, offering a faster and more efficient route to the compound.

From a toxicological perspective, studies on [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine have focused on assessing its safety profile for potential therapeutic use. Preclinical trials have indicated that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. These findings underscore its suitability for further exploration in clinical settings.

Looking ahead, the continued investigation of [6-(1-methyl-4-piperidyl)-3-pyridyl]methanamine is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical practice. Moreover, the integration of computational chemistry tools will enable researchers to predict and optimize the compound's pharmacokinetic properties, enhancing its efficacy as a drug candidate.